4-Chloro-6-(2,6-difluorophenyl)pyrimidine

• Molecular Formula: C10H5ClF2N2
• Molecular Weight: 226.61 g/mol
• IUPAC Name: 4-chloro-6-(2,6-difluorophenyl)pyrimidine
• InChI: InChI=1S/C10H5ClF2N2/c11-9-4-8(14-5-15-9)10-6(12)2-1-3-7(10)13/h1-5H
• InChI Key: SIWKACACTBGADB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=NC=N2)Cl)F

Description

4-Chloro-6-(2,6-difluorophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H5ClF2N2 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction vessel was charged with [1,1′-bis(diphenylphosphino)ferrocene dichloropalladium]methylene chloride complex, 1.007 g of 2,6-difluorophenylboronic acid, and 2.707 g of tripotassium phosphate n-hydrate, to which 16 ml of 1,2-dimethoxyethane, 4 ml of water, and 0.95 g of 4,6-dichloropyrimidine were added, followed by stirring at 80° C. under an atmosphere of a nitrogen gas for 5 hours. The reaction mixture was then left for cooling to room temperature, and water was added to the reaction mixture, which was extracted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and then concentrated. The residue was subjected to silica gel column chromatography to give 0.241 g of 4-chloro-6-(2,6-difluorophenyl)pyrimidine.